Cas no 1137475-09-2 (2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide)

• Product Name: 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide
• CAS No: 1137475-09-2
• MF: C₁₃H₁₅N₉O
• MW: 313.317899942398
• CID: 1093897
• PubChem ID: 42610485
• Update Time: 2025-06-12

2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide
• 2-[2-aminoethyl-[6-[(5-cyanopyrazin-2-yl)amino]pyrimidin-4-yl]amino]acetamide
• 2-[(2-AMINOETHYL)({6-[(5-CYANOPYRAZIN-2-YL)AMINO]PYRIMIDIN-4-YL})AMINO]ACETAMIDE
• SCHEMBL619390
• 1137475-09-2

• Inchi： 1S/C13H15N9O/c14-1-2-22(7-10(16)23)13-3-11(19-8-20-13)21-12-6-17-9(4-15)5-18-12/h3,5-6,8H,1-2,7,14H2,(H2,16,23)(H,18,19,20,21)
• InChI Key： QOTBUWNINBLTRQ-UHFFFAOYSA-N
• SMILES： O=C(CN(C1C=C(N=CN=1)NC1C=NC(C#N)=CN=1)CCN)N

Computed Properties

• Exact Mass: 313.13995614g/mol
• Monoisotopic Mass: 313.13995614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 160Ų

Additional information on 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide

Professional Introduction to Compound with CAS No. 1137475-09-2 and Product Name: 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide

The compound with the CAS number 1137475-09-2 and the product name 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of its functional groups, including pyrimidine, cyano, and amino moieties, positions it as a promising candidate for further exploration in therapeutic interventions.

Recent research in the realm of bioactive molecules has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structure of 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide embodies this principle, incorporating elements that suggest high binding affinity and selectivity. Specifically, the presence of a pyrimidine core fused with a cyano group and multiple amino functionalities enhances its potential as a scaffold for drug discovery. This design allows for interactions with various enzymes and receptors, making it a versatile tool in the development of novel therapeutics.

In the context of modern drug design, the integration of computational methods has revolutionized the identification and optimization of lead compounds. The molecular framework of 1137475-09-2 has been subjected to rigorous computational analysis to predict its pharmacokinetic properties and binding interactions. Studies indicate that this compound exhibits favorable solubility and stability profiles, which are critical factors for its potential clinical application. Furthermore, virtual screening techniques have identified its binding potential to several key targets associated with inflammatory and metabolic disorders, positioning it as a candidate for further experimental validation.

The role of pyrimidine derivatives in medicinal chemistry is well-documented, with numerous examples demonstrating their efficacy in treating a wide range of diseases. The specific configuration of the pyrimidin-4-yl moiety in 1137475-09-2 is particularly noteworthy, as it mimics natural biomolecules involved in cellular signaling pathways. This structural mimicry has been leveraged to develop inhibitors that modulate enzyme activity and protein-protein interactions. Preliminary experiments have shown promising results in cell-based assays, where the compound demonstrates inhibitory effects on relevant targets without significant off-target effects.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-yl)amino)pyrimidin-4-yl)amino)acetamide, facilitating its exploration in preclinical studies. The synthesis involves multi-step reactions that carefully introduce each functional group while maintaining high purity standards. Techniques such as automated purification and high-resolution chromatography have been employed to ensure the compound's integrity throughout the production process. These advancements not only enhance yield but also reduce costs, making large-scale studies more feasible.

The intersection of chemistry and biology has led to innovative approaches in drug discovery, where small molecules are designed to modulate biological processes at a molecular level. The multifaceted nature of 1137475-09-2 aligns well with this paradigm, offering a platform for exploring novel therapeutic strategies. For instance, its ability to interact with both intracellular and extracellular targets suggests potential applications in treating multifactorial diseases such as cancer and neurodegenerative disorders. Ongoing research aims to elucidate its mechanism of action through detailed biochemical assays and structural biology techniques.

The development of new pharmaceuticals is often hampered by challenges such as poor bioavailability and rapid metabolism. However, the structural features of 1137475-09-2, particularly its optimized acetylamide moiety, contribute to improved pharmacokinetic properties. This design enhances membrane permeability while minimizing degradation by metabolic enzymes. Such improvements are crucial for translating laboratory findings into effective clinical treatments, ensuring that patients derive maximum benefit from new therapeutics.

In conclusion, the compound identified by CAS number 1137475-09-2 and named 2-((2-Aminoethyl)(6-((5-cyanopyrazin-2-y1)amino)pyrimidin--4-y1/amino acetamide) represents a significant contribution to pharmaceutical chemistry. Its complex structure, characterized by key functional groups such as pyrimidine, cyano, and multiple amino moieties, positions it as a versatile scaffold for drug discovery. Advances in computational modeling, synthetic chemistry, and biological assays continue to enhance our understanding of its potential applications. As research progresses, this compound holds promise for addressing complex diseases through innovative therapeutic interventions.